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Compound of Interest

Compound Name: 4,5-Dimethylisatin

Cat. No.: B1605237 Get Quote

Solubility of 4,5-Dimethylisatin: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 4,5-Dimethylisatin. Due to a lack of specific quantitative data for this compound in publicly

accessible literature, this guide offers insights based on the solubility of its parent compound,

isatin, and its isomers. Furthermore, a detailed experimental protocol is provided to enable

researchers to determine the precise solubility of 4,5-Dimethylisatin in various solvents.

Introduction to 4,5-Dimethylisatin
4,5-Dimethylisatin is a derivative of isatin (1H-indole-2,3-dione), a heterocyclic compound of

significant interest in medicinal chemistry due to its wide range of biological activities. The

solubility of a compound is a critical physicochemical property that influences its absorption,

distribution, metabolism, and excretion (ADME) profile, making it a crucial parameter in drug

discovery and development. Understanding the solubility of 4,5-Dimethylisatin is essential for

its formulation, delivery, and overall therapeutic potential.

Solubility Data
As of the latest literature review, specific quantitative solubility data for 4,5-Dimethylisatin in

various solvents could not be located. However, information on the solubility of the parent
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compound, isatin, and qualitative data for isomeric dimethylisatins can provide valuable

guidance.

Qualitative Solubility of Dimethylisatin Isomers
Qualitative assessments for isomers of 4,5-Dimethylisatin suggest poor aqueous solubility.

N-methylisatin: Reported to be insoluble in water.[1][2][3]

5,7-Dimethylisatin: Reported to be insoluble in water.[4]

Based on these findings, it is reasonable to infer that 4,5-Dimethylisatin also exhibits low

solubility in aqueous solutions.

Quantitative Solubility of Isatin (Parent Compound)
The solubility of isatin has been determined in a range of solvents. This data, presented in the

table below, can serve as a useful benchmark for estimating the solubility behavior of 4,5-
Dimethylisatin. The addition of two methyl groups to the isatin core in 4,5-Dimethylisatin is

expected to increase its lipophilicity, which may lead to a decrease in solubility in polar solvents

and an increase in non-polar organic solvents compared to the parent compound.
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Solvent Temperature (K)
Mole Fraction
Solubility (x10^3)

Mass Fraction
Solubility (g/g)

Water 298.15 0.00514 0.00042

Ethanol 298.15 4.09 0.0131

1-Butanol - - -

Dichloromethane - - -

1,2-Dichloroethane - - -

Chloroform - - -

Carbon Tetrachloride - - -

Methanol - - -

Transcutol 298.15 523 1.20

PEG-400 298.15 98.5 0.0402

Ethylene Glycol (EG) 298.15 7.54 0.0180

Propylene Glycol (PG) 298.15 6.73 0.0132

Isopropyl Alcohol

(IPA)
298.15 4.19 0.0104

2-Butanol 298.15 5.16 0.0103

Ethyl Acetate (EA) 298.15 5.68 0.00954

Note: Data for some solvents was not available in the searched literature. The provided data is

for the parent compound, isatin, and should be used as a reference point for 4,5-
Dimethylisatin.[5][6][7]

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The gravimetric method is a reliable and straightforward technique for determining the

equilibrium solubility of a compound in a given solvent.
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Materials and Apparatus
4,5-Dimethylisatin (solute)

Selected solvents (e.g., water, ethanol, DMSO, etc.)

Analytical balance (accurate to ±0.1 mg)

Thermostatic shaker or water bath

Centrifuge

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Vials with screw caps

Oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of 4,5-Dimethylisatin to a known volume or mass of the solvent in

a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C or 37 °C).

Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solute:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a short period to allow the excess solid to sediment.

To further separate the undissolved solid, centrifuge the samples at a high speed.
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Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid precipitation.

Filter the supernatant through a suitable membrane filter (e.g., 0.22 µm) to remove any

remaining solid particles.

Determination of Solute Concentration:

Accurately weigh a clean, dry, pre-weighed container (e.g., a glass vial or aluminum pan).

Transfer a known volume or mass of the clear filtrate into the pre-weighed container.

Evaporate the solvent from the container in an oven at a temperature below the boiling

point of the solvent and the melting point of 4,5-Dimethylisatin until a constant weight of

the dried residue is achieved.

Cool the container in a desiccator and re-weigh it.

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility (g/L) = (Mass of dried residue (g) / Volume of filtrate (L))

or

Solubility ( g/100 g solvent) = (Mass of dried residue (g) / Mass of solvent in the filtrate (g))

x 100

Mandatory Visualizations
Experimental Workflow for Gravimetric Solubility
Determination
Caption: Gravimetric method workflow for solubility determination.

Logical Relationship of Solubility Data
Caption: Relationship between available and inferred solubility data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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